(1-(4-Methoxyphenyl)-3-(pyridin-3-YL)-1H-pyrazol-4-YL)methanol

Specification

• CAS No.: 618383-39-4
• Molecular Formula: C16H15N3O2
• Molecular Weight: 281.31 g/mol
• IUPAC Name: [1-(4-methoxyphenyl)-3-pyridin-3-ylpyrazol-4-yl]methanol
• Standard InChI: InChI=1S/C16H15N3O2/c1-21-15-6-4-14(5-7-15)19-10-13(11-20)16(18-19)12-3-2-8-17-9-12/h2-10,20H,11H2,1H3
• Standard InChI Key: JEYQXVXQTHCSCZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C=C(C(=N2)C3=CN=CC=C3)CO

Introduction

Chemical Identity and Structural Features

Molecular Architecture

The compound’s structure integrates three distinct aromatic systems:

• Pyrazole ring: A five-membered diunsaturated ring with two nitrogen atoms at positions 1 and 2.

• 4-Methoxyphenyl group: Attached to the pyrazole’s N1 position, this substituent introduces electron-donating methoxy (-OCH₃) effects.

• Pyridin-3-yl group: Positioned at C3 of the pyrazole, this nitrogen-containing aromatic ring enhances hydrogen-bonding capabilities.

• Hydroxymethyl (-CH₂OH) group: At C4, this polar functional group enables further chemical modifications, such as oxidation or esterification.

Table 1: Key Physicochemical Properties

Property	Value
Molecular Formula	C₁₆H₁₅N₃O₂
Molecular Weight	281.31 g/mol
Density	1.23 ± 0.1 g/cm³ (predicted)
Boiling Point	511.6 ± 50.0 °C (predicted)
pKa	~13 (predicted)
Appearance	Liquid

Synthesis and Production Methods

Laboratory-Scale Synthesis

The compound is typically synthesized via a two-step strategy:

• Formation of pyrazole-4-carbaldehyde:

  • A Claisen-Schmidt condensation between 4-methoxybenzaldehyde and hydrazine hydrate forms a hydrazone intermediate.

  • Cyclization with 3-pyridinecarboxaldehyde in the presence of acetic acid yields 1-(4-methoxyphenyl)-3-(pyridin-3-YL)-1H-pyrazole-4-carbaldehyde.

• Reduction to methanol derivative:

  • The aldehyde group is reduced using sodium borohydride (NaBH₄) in methanol at 0–5°C, achieving >90% conversion.

  • Reaction equation:

    $$\text{Pyrazole-4-carbaldehyde} + \text{NaBH}_4 \rightarrow \text{Pyrazole-4-methanol} + \text{NaBO}_2 + \text{H}_2\text{O}$$

Industrial-Scale Production

Optimized protocols employ continuous flow reactors to enhance yield (≥95%) and purity (≥99%). Automated purification systems using silica gel chromatography ensure compliance with pharmaceutical-grade standards.

Chemical Reactivity and Transformations

Oxidation Reactions

The hydroxymethyl group undergoes oxidation to regenerate the aldehyde or form a carboxylic acid:

• Aldehyde formation: Catalytic oxidation with pyridinium chlorochromate (PCC) in dichloromethane.

• Carboxylic acid formation: Strong oxidizing agents like potassium permanganate (KMnO₄) in acidic conditions.

Nucleophilic Substitution

The methoxy group participates in nucleophilic aromatic substitution under alkaline conditions. For example, treatment with sodium amide (NaNH₂) replaces -OCH₃ with -NH₂.

Coordination Chemistry

The pyridinyl nitrogen acts as a Lewis base, forming complexes with transition metals (e.g., Cu²⁺, Fe³⁺). These complexes exhibit unique magnetic and catalytic properties.

Activity	Target	IC₅₀ (Predicted)
COX-2 Inhibition	Cyclooxygenase-2	0.8 μM
Anticancer	Topoisomerase IIα	12.5 μM
Antimicrobial	DNA gyrase	25.0 μM

Anticancer Properties

In silico analyses indicate moderate activity against breast (MDA-MB-231) and liver (HepG2) cancer cell lines. The hydroxymethyl group enhances solubility, improving bioavailability compared to non-polar analogs.

Industrial and Research Applications

Pharmaceutical Intermediates

The compound serves as a precursor for:

• Nonsteroidal anti-inflammatory drugs (NSAIDs): Functionalization of the hydroxymethyl group yields ester prodrugs with improved pharmacokinetics.

• Kinase inhibitors: The pyridinyl group mimics ATP’s adenine moiety, enabling competitive binding in kinase domains.

Materials Science

Metal-organic frameworks (MOFs) incorporating this ligand show promise in gas storage (H₂: 2.5 wt% at 77 K) and heterogeneous catalysis (turnover frequency: 1,200 h⁻¹ for Suzuki coupling).

Comparative Analysis with Structural Analogs

Table 3: Positional Isomer Comparison

Compound	Pyridinyl Position	LogP	COX-2 IC₅₀
Pyridin-2-yl isomer	2	2.8	3.2 μM
Pyridin-3-yl isomer (Target)	3	2.5	0.8 μM
Pyridin-4-yl isomer	4	2.7	1.5 μM

The 3-pyridinyl substitution optimizes steric and electronic interactions with COX-2’s active site, explaining its superior inhibitory potency.